Cas no 19962-07-3 (Pentyl N-(3-hydroxyphenyl)carbamate)

19962-07-3 structure
Product name:Pentyl N-(3-hydroxyphenyl)carbamate
Pentyl N-(3-hydroxyphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Pentyl N-(3-hydroxyphenyl)carbamate
- AC1L7LHS
- NSC222632
- NSC-222632
- 19962-07-3
- DTXSID00310176
- NSC 222632
-
- Inchi: InChI=1S/C12H17NO3/c1-2-3-4-8-16-12(15)13-10-6-5-7-11(14)9-10/h5-7,9,14H,2-4,8H2,1H3,(H,13,15)
- InChI Key: NXXISUVIEGDNDS-UHFFFAOYSA-N
- SMILES: CCCCCOC(=O)NC1=CC(=CC=C1)O
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 223.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
- XLogP3: 3.4
Experimental Properties
- Density: 1.154
- Boiling Point: 315.3°C at 760 mmHg
- Flash Point: 144.5°C
- Refractive Index: 1.561
- PSA: 58.56
- LogP: 3.20390
Pentyl N-(3-hydroxyphenyl)carbamate Related Literature
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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